4-Chloro-2,6-dimethylbenzylbromide

• Molecular Formula: C9H10BrCl
• Molecular Weight: 233.53 g/mol
• IUPAC Name: 2-(bromomethyl)-5-chloro-1,3-dimethylbenzene
• InChI: InChI=1S/C9H10BrCl/c1-6-3-8(11)4-7(2)9(6)5-10/h3-4H,5H2,1-2H3
• InChI Key: FYIVZEYEURWVDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CBr)C)Cl

Description

4-Chloro-2,6-dimethylbenzylbromide is an aromatic organic compound featuring a benzene ring substituted with a bromomethyl group at the 4-position, chlorine at the 4-position, and methyl groups at the 2- and 6-positions. This structure confers reactivity typical of benzyl bromides, such as participation in alkylation reactions, while the electron-withdrawing chlorine and sterically hindering methyl groups modulate its stability and interaction with nucleophiles.

Comparison with Similar Compounds

Structural and Functional Group Variations

4-Chloro-2,6-dimethylpyridine

• Core Structure : Pyridine ring (aromatic nitrogen heterocycle) vs. benzene in the target compound.
• Substituents : Chloro and methyl groups at analogous positions (2,6-dimethyl, 4-chloro).
• Key Properties :
  • Molecular weight: 141.6 g/mol .
  • Boiling point: 83–90°C at 40 Torr .
• Reactivity/Applications : Used as a pharmaceutical intermediate. The pyridine ring enhances polarity and hydrogen-bonding capacity compared to benzene, altering solubility and biological activity .

4-Chloro-2,6-dimethylphenol

• Core Structure: Phenol (benzene with hydroxyl group) vs. benzyl bromide.
• Substituents : Chloro and methyl groups at 2,6-positions.
• Key Applications : Acts as a derivatization agent in analytical chemistry for quantifying hypochlorous acid . The hydroxyl group increases acidity (pKa ~10), enabling deprotonation under basic conditions, unlike the electrophilic bromomethyl group in benzylbromide .

4-Chloro-2,6-dimethylquinoline

• Core Structure: Quinoline (bicyclic aromatic system with nitrogen) vs. monocyclic benzene.
• Synthesis : Prepared via condensation of toluidine derivatives and ethyl acetoacetate, followed by chlorination with phosphorus oxochloride .
• Reactivity: The fused quinoline ring enhances π-conjugation, influencing UV absorption and metabolic stability in biological systems .

Azo Compound with 4-Chloro-2,5-dimethoxyphenyl Group

• Substituent Position : Chloro and methoxy groups at 2,5-positions vs. 2,6-methyl in the target compound.
• Electronic Effects : Methoxy groups are electron-donating, opposing the electron-withdrawing chloro substituent. This balance affects redox behavior and spectroscopic properties .

Comparative Data Table

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Boiling Point (°C)	Key Applications/Reactivity
4-Chloro-2,6-dimethylbenzylbromide	Benzene	4-BrCH₂, 2,6-CH₃, 4-Cl	Not reported	Not reported	Alkylating agent, synthetic intermediate (inferred)
4-Chloro-2,6-dimethylpyridine	Pyridine	4-Cl, 2,6-CH₃	141.6	83–90 (at 40 Torr)	Pharmaceutical synthesis
4-Chloro-2,6-dimethylphenol	Phenol	4-Cl, 2,6-CH₃	Not reported	Not reported	Analytical derivatization agent
4-Chloro-2,6-dimethylquinoline	Quinoline	4-Cl, 2,6-CH₃	Not reported	Not reported	Metabolic studies, heterocyclic synthesis

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 4-Chloro-2,6-dimethylbenzylbromide, and what factors influence yield optimization?

• Methodological Answer : The synthesis typically involves bromination of 2,6-dimethylbenzyl chloride derivatives. A nucleophilic substitution reaction using hydrobromic acid (HBr) or sodium bromide (NaBr) in the presence of a polar solvent (e.g., DMF or acetone) is common. Yield optimization depends on:

• Catalyst selection : Lewis acids like FeCl₃ or AlCl₃ enhance electrophilic substitution .
• Reaction temperature : Controlled heating (60–80°C) minimizes side reactions like oxidation .
• Purification : Column chromatography with silica gel or recrystallization from ethanol/water mixtures improves purity .

Q. How can researchers effectively purify 4-Chloro-2,6-dimethylbenzylbromide after synthesis, and what analytical techniques confirm purity?

• Methodological Answer :

• Purification : Use flash chromatography with hexane/ethyl acetate gradients to isolate the product. For thermally stable batches, recrystallization in non-polar solvents (e.g., hexane) is effective .
• Analytical confirmation :
• HPLC : Monitor purity using a C18 column with UV detection at 254 nm .
• TLC : Compare Rf values against a pure standard using silica plates .
• NMR : ¹H and ¹³C NMR spectra should confirm substituent positions (e.g., methyl groups at 2,6-positions and chlorine at 4-position) .

Q. What spectroscopic methods are most reliable for characterizing the structure of 4-Chloro-2,6-dimethylbenzylbromide?

• Methodological Answer :

• ¹H/¹³C NMR : Assign peaks using DEPT-135 and HSQC to distinguish methyl, benzyl, and halogenated carbons. Aromatic protons appear as a singlet due to symmetry .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms the molecular ion ([M+H]⁺) and isotopic pattern (Cl/Br) .
• X-ray Diffraction (XRD) : Resolve ambiguous stereochemistry by growing single crystals and analyzing bond lengths/angles .

Advanced Research Questions

Q. How do solvent polarity and temperature variations impact the nucleophilic substitution efficiency in the synthesis of 4-Chloro-2,6-dimethylbenzylbromide?

• Methodological Answer :

• Solvent effects : Polar aprotic solvents (e.g., DMF) stabilize transition states, accelerating substitution. Non-polar solvents favor SN1 mechanisms but risk carbocation rearrangements .
• Temperature : Higher temperatures (≥80°C) increase reaction rates but may degrade sensitive intermediates. Kinetic studies using differential scanning calorimetry (DSC) can identify optimal ranges .

Q. What computational chemistry approaches (e.g., DFT) are suitable for predicting reaction pathways and intermediate stability in the bromination of 2,6-dimethylbenzyl chloride derivatives?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate Gibbs free energy profiles for bromination pathways. B3LYP/6-31G(d) basis sets predict transition states and intermediate stability .
• Molecular Dynamics (MD) : Simulate solvent effects on reaction kinetics using OPLS-AA force fields .
• Electrostatic Potential Maps : Identify electrophilic sites on the benzyl chloride precursor to guide regioselectivity .

Q. How can researchers resolve contradictory NMR data when assigning substituent positions in 4-Chloro-2,6-dimethylbenzylbromide derivatives?

• Methodological Answer :

• 2D NMR : Use COSY and NOESY to correlate proton environments and confirm spatial proximity of substituents .
• Isotopic Labeling : Synthesize ¹³C-labeled analogs to trace carbon connectivity .
• Comparative Crystallography : Compare experimental XRD data with computational models (e.g., Mercury CCDC) to validate assignments .